Cas no 158563-27-0 (Hexadecane-1,2-13C2(9CI))

• Product Name: Hexadecane-1,2-13C2(9CI)
• CAS No: 158563-27-0
• MF: C₁₆H₃₄
• MW: 228.426475048065
• CID: 108924
• Update Time: 2025-09-25

Hexadecane-1,2-13C2(9CI) Chemical and Physical Properties

Names and Identifiers

• Hexadecane-1,2-13C2(9CI)
• (1,2-13C2)hexadecane
• Cetane-1,2-13C2
• HEXADECANE-1,2-13C2
• 13C Labeled hexadecane
• HEXADECANE-1,2-13C2, 99 ATOM % 13C

• Inchi： 1S/C16H34/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h3-16H2,1-2H3/i1+1,3+1
• InChI Key： DCAYPVUWAIABOU-ZKDXJZICSA-N
• SMILES： C(CCCCC[13CH2][13CH3])CCCCCCCC

Computed Properties

• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 13
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.780 g/mL at 25 °C
• Melting Point: 18 °C(lit.)
• Boiling Point: 287 °C(lit.)
• Flash Point: 275 °F
• Refractive Index: n20/D 1.434(lit.)
• Solubility: Not determined

Hexadecane-1,2-13C2(9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes